Cas no 63738-92-1 (Sodium 2-oxo-2-phenylethanesulfonate)

• Product Name: Sodium 2-oxo-2-phenylethanesulfonate
• CAS No: 63738-92-1
• MF: C₈H₇NaO₄S
• MW: 222.19355225563
• CID: 1657724
• PubChem ID: 23684703
• Update Time: 2025-05-22

Sodium 2-oxo-2-phenylethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonic acid, b-oxo-, sodium salt
• Α-ACETOPHENONESULFONIC ACIDSODIUM SALT
• sodium 2-oxo-2-phenylethanesulfonate
• sodium 2-oxo-2-phenylethane-1-sulfonate
• AK550038
• Benzeneethanesulfonic acid,b-oxo-,sodium salt
• 2-Oxo-2-phenylethanesulfonic acid sodium salt
• Benzeneethanesulfonic acid, beta-oxo-, sodium salt (1:1)
• CS-0161299
• AKOS008128694
• sodium;2-oxo-2-phenylethanesulfonate
• alpha-acetophenonesulfonic acid
• EN300-40455
• SCHEMBL7868381
• 63738-92-1
• AS-65750
• a-Acetophenonesulfonic acid sodium salt
• C75991
• sodium2-oxo-2-phenylethanesulfonate
• C8H7NaO4S
• AB00079659-01
• Sodium 2-oxo-2-phenylethanesulfonate

• Inchi： 1S/C8H8O4S.Na/c9-8(6-13(10,11)12)7-4-2-1-3-5-7;/h1-5H,6H2,(H,10,11,12);/q;+1/p-1
• InChI Key： UEJVLNHEZSOOOG-UHFFFAOYSA-M
• SMILES： S(CC(C1C=CC=CC=1)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 221.996
• Monoisotopic Mass: 221.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6

Additional information on Sodium 2-oxo-2-phenylethanesulfonate

Sodium 2-Oxo-2-Phenylethanesulfonate: A Comprehensive Overview

Sodium 2-Oxo-2-Phenylethanesulfonate, also known by its CAS number 63738-92-1, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound, with the molecular formula C8H9NaO4S, is a sodium salt of 2-oxo-2-phenylethanesulfonic acid. Its structure consists of a phenyl group attached to a sulfonate ester, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of sodium 2-oxo-2-phenylethanesulfonate typically involves the sulfonation of acetophenone, followed by neutralization with sodium hydroxide. This process yields a stable sodium salt that is easily soluble in water, making it suitable for various aqueous-based applications. The compound's solubility and stability are key factors that contribute to its utility in different industries.

Recent studies have highlighted the potential of sodium 2-oxo-2-phenylethanesulfonate as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The phenyl group in the molecule provides a platform for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In the agricultural sector, sodium 2-oxo-2-phenylethanesulfonate has been investigated as a component in plant growth regulators. Its ability to modulate plant hormone levels makes it a promising candidate for improving crop yields and stress resistance. Field trials have demonstrated its effectiveness in enhancing root development and increasing resistance to environmental stressors such as drought and salinity.

The industrial applications of sodium 2-oxo-2-phenylethanesulfonate are equally diverse. It is used as an intermediate in the production of surfactants, which are essential components in detergents and cleaning agents. Its sulfonate group imparts excellent emulsifying and wetting properties, making it valuable in formulating eco-friendly cleaning products.

From an environmental perspective, the biodegradability of sodium 2-Oxo-2-PheNyleThAnesUlFOnAte has been a topic of interest. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its environmental footprint. This characteristic is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, sodium 2-Oxo-2-PheNyleThAnesUlFOnAte (CAS No. 63738-92-1) is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and industry. Its chemical stability, solubility, and ease of functionalization make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is set to grow even further.